Cas no 1806785-56-7 (Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806785-56-7
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• CID: 4850245
• Update Time: 2025-06-08

Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H8F5NO2/c1-18-7(17)2-5-3-16-4-6(10(13,14)15)8(5)9(11)12/h3-4,9H,2H2,1H3
• InChI Key： IWMYYODXPZJPCO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806785-56-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1806785-56-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate structure featuring both difluoromethyl and trifluoromethyl substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of these fluorinated groups enhances the compound's metabolic stability and binding affinity, making it particularly valuable in drug development.

The< strong>Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate molecule is part of a broader class of pyridine derivatives that have been extensively studied for their pharmacological properties. Pyridine-based scaffolds are ubiquitous in medicinal chemistry due to their ability to mimic natural biomolecules and interact with biological targets. The specific arrangement of substituents in this compound, including the acetic acid moiety at the 5-position, contributes to its unique reactivity and functionalization potential.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules can lead to increased lipophilicity, reduced metabolic degradation, and improved binding interactions with enzymes and receptors. This has made fluorinated pyridines, such as Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate, indispensable in the design of novel therapeutic agents. For instance, studies have demonstrated the efficacy of fluorinated pyridines in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

The synthesis of Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The use of protecting groups and selective functionalization techniques is essential to ensure the integrity of the desired structure. Recent advancements in flow chemistry have also enabled more efficient and scalable production of this intermediate.

One of the most compelling applications of Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate is in the development of antiviral drugs. The structural features of this compound make it an excellent candidate for inhibiting viral proteases and polymerases. For example, modifications based on this scaffold have shown promise in targeting RNA viruses such as influenza and HIV. The ability to fine-tune the pharmacophore through structural optimization allows researchers to develop drugs with improved efficacy and reduced side effects.

The role of computational chemistry in designing and optimizing derivatives of Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate cannot be overstated. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, provide insights into how these compounds interact with biological targets at the atomic level. This information is invaluable for guiding synthetic efforts and predicting biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The industrial production of Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate also faces challenges related to cost-effectiveness and sustainability. The high cost of fluorinating reagents and catalysts can impact overall production expenses. However, innovations in green chemistry are addressing these issues by developing more environmentally friendly synthetic routes. For instance, catalytic hydrogenation methods that minimize waste have been explored as alternatives to traditional fluorination processes.

The future prospects for Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate are vast, particularly as new therapeutic areas emerge. Ongoing research into neurological disorders has highlighted the potential of fluorinated pyridines in developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, the growing interest in precision medicine has spurred efforts to create personalized therapies based on individual patient profiles. The versatility of this intermediate makes it a cornerstone in the quest for novel pharmaceutical solutions.

In conclusion, Methyl 4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806785-56-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad applicability make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a pivotal role in shaping the future of medicine.